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Compound of Interest

Compound Name: USP30-I-1

Cat. No.: B15583890

For researchers, scientists, and drug development professionals working with the selective
deubiquitinase inhibitor USP30-1-1, a comprehensive understanding of safety protocols and
handling procedures is paramount. While a specific Safety Data Sheet (SDS) for USP30-I-1 is
not publicly available, safety information can be extrapolated from available data for similar
USP30 inhibitors. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe handling of this
compound in a laboratory setting.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling USP30-I-1, a cautious approach should be adopted, assuming the compound
may be hazardous. The following PPE and engineering controls are recommended:
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Control Type

Recommendation

Engineering Controls

Fume Hood

All handling of the solid compound and
preparation of solutions should be conducted in
a certified chemical fume hood to minimize

inhalation exposure.

Personal Protective Equipment

Eye Protection

Chemical safety goggles or a face shield should

be worn at all times to protect against splashes.

Hand Protection

Chemically resistant gloves (e.g., nitrile) are
required. Gloves should be inspected before
use and changed frequently, especially after

direct contact.

Body Protection

A laboratory coat is mandatory. For operations
with a higher risk of splashes, a chemically

resistant apron should also be worn.

Respiratory Protection

If work cannot be performed in a fume hood, a
NIOSH-approved respirator with an appropriate
cartridge for organic vapors and particulates

should be used.

Operational Plan: Step-by-Step Handling and

Experiment Workflow

A systematic workflow is crucial for minimizing risks during the handling and use of USP30-I-1.

The following diagram outlines the key steps from receiving the compound to its final disposal.
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Workflow for safe handling of USP30-I-1.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15583890?utm_src=pdf-body-img
https://www.benchchem.com/product/b15583890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocols

1.

Preparation of Stock Solution:

Ensure all necessary PPE is worn and work is conducted within a chemical fume hood.
Allow the vial of USP30-I-1 to equilibrate to room temperature before opening.
Carefully weigh the required amount of the solid compound using an analytical balance.
Add the appropriate solvent (e.g., DMSO) to the desired concentration.

Cap the vial tightly and vortex until the solid is completely dissolved.

Store the stock solution at -20°C or -80°C as recommended by the supplier.

. Spill and Emergency Procedures:

Minor Spill:

o Evacuate the immediate area.

[¢]

Wear appropriate PPE, including respiratory protection.

o

Cover the spill with an absorbent material.

o

Carefully collect the absorbed material into a sealed container for hazardous waste.

[¢]

Clean the spill area with a suitable decontaminating agent.
Major Spill:

o Evacuate the laboratory and alert others.

o Contact the institution's emergency response team.

o Do not attempt to clean up a large spill without proper training and equipment.

3. First Aid Measures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

 Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical
attention.

Disposal Plan

All waste materials contaminated with USP30-1-1 must be treated as hazardous chemical
waste.

e Solid Waste: Used vials, contaminated gloves, absorbent materials, and other solid waste
should be collected in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Unused solutions and contaminated media should be collected in a separate,
sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.

o Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations.

 To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
USP30-I-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583890#personal-protective-equipment-for-
handling-usp30-i-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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